Cas no 1256807-18-7 (ethyl 6-chloro-5-hydroxynicotinate)

• Product Name: ethyl 6-chloro-5-hydroxynicotinate
• CAS No: 1256807-18-7
• MF: C₈H₈ClNO₃
• MW: 201.61
• CID: 2126321
• PubChem ID: 86687988
• Update Time: 2024-11-06

ethyl 6-chloro-5-hydroxynicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-chloro-5-hydroxynicotinate
• XCWFGLKZMHUQLT-UHFFFAOYSA-N
• FCH1365448
• AX8330003
• CID 86687988
• ethyl 6-chloro-5-hydroxypyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 6-chloro-5-hydroxy-, ethyl ester
• D80198
• SCHEMBL14332729
• DB-308067
• CS-0160549
• AKOS037648600
• 1256807-18-7
• BS-14823

• Inchi： 1S/C8H8ClNO3/c1-2-13-8(12)5-3-6(11)7(9)10-4-5/h3-4,11H,2H2,1H3
• InChI Key： XCWFGLKZMHUQLT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)C(=O)OCC)O

Computed Properties

• Exact Mass: 201.0192708g/mol
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 1.7

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 387.4±37.0 °C(Predicted)
• pka: 3.65±0.10(Predicted)

ethyl 6-chloro-5-hydroxynicotinate Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C